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Compound of Interest

Compound Name: GB-6

Cat. No.: B15138115 Get Quote

Initial investigations into the discovery and history of "GB-6" have revealed a significant

ambiguity in its definition, with the term referencing a range of disparate subjects across

scientific and historical disciplines. Without a more specific identifier, a comprehensive

technical guide on a single entity known as "GB-6" is not feasible. The search has yielded

multiple, unrelated interpretations of the term, each with its own distinct history and field of

study.

The inquiry for a technical whitepaper on "GB-6" for a scientific audience uncovered several

potential, yet distinct, areas of research where this term or similar nomenclature is used. These

include the military designation for the nerve agent Sarin, a protein involved in cellular

signaling, and a common laboratory animal model. Furthermore, historical archives indicate

"GB-6" as a designation for geographical land parcels. This lack of a singular, universally

recognized "GB-6" entity necessitates a clarification of the user's intended subject.

Potential Interpretations of "GB-6"
Based on a comprehensive review of available literature, "GB-6" could refer to one of the

following:

Sarin (NATO designation GB): A highly toxic organophosphorus nerve agent. While its

designation is "GB," the "6" is not part of the standard nomenclature. Sarin was discovered in

1938 by German chemists. Its mechanism of action involves the irreversible inhibition of the

enzyme acetylcholinesterase, leading to a toxic accumulation of the neurotransmitter

acetylcholine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15138115?utm_src=pdf-interest
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/product/b15138115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Arrest-Specific 6 (Gas6): A vitamin K-dependent protein that plays a crucial role in

cell signaling pathways.[1] Gas6 functions as a ligand for the TAM family of receptor tyrosine

kinases (Tyro3, Axl, and Mer).[1] The Gas6-TAM signaling pathway is involved in various

cellular processes, including cell survival, proliferation, and phagocytosis. Its dysregulation

has been implicated in various diseases, including cancer and autoimmune disorders.

C57BL/6 Mouse Strain: A widely used inbred strain of laboratory mice, often abbreviated as

"B6". It is conceivable that "GB-6" could be a typographical error or a non-standard

abbreviation for this model organism, which is fundamental to a vast array of biomedical

research.

Historical Land Designation: Archival records, particularly from the State Library of Victoria,

show "GB 6" as a designation for specific "Grazing Blocks" in historical maps.[2][3]

Given the diverse nature of these findings, a detailed technical guide as requested cannot be

produced without further clarification. To proceed, a more specific identifier for the "GB-6" of

interest is required. For example, providing the context in which the term was encountered

(e.g., in a specific research paper, a lecture, or a database) would be invaluable in narrowing

the search and providing the targeted, in-depth information requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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